Cas no 63555-51-1 (1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-
• CAS No: 63555-51-1
• MF: C₉H₂₁NO₄S
• MW: 239.332341909409
• CID: 1653375
• PubChem ID: 18360628
• Update Time: 2025-04-21

1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-
• 3-(6-hydroxyhexylamino)propane-1-sulfonic acid
• SCHEMBL917692
• DTXSID80593102
• 3-[(6-HYDROXYHEXYL)AMINO]PROPANE-1-SULFONIC ACID
• 63555-51-1

• Inchi： 1S/C9H21NO4S/c11-8-4-2-1-3-6-10-7-5-9-15(12,13)14/h10-11H,1-9H2,(H,12,13,14)
• InChI Key： JHSJAQIJFMKGTA-UHFFFAOYSA-N
• SMILES： S(CCCNCCCCCCO)(=O)(=O)O

Computed Properties

• Exact Mass: 239.11923
• Monoisotopic Mass: 239.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 86.63